Cas no 1401222-65-8 (4-(1,3-Dioxolan-2-yl)phenylboronic acid)

4-(1,3-Dioxolan-2-yl)phenylboronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The 1,3-dioxolane protecting group enhances stability and solubility, making it particularly useful in multi-step syntheses where selective deprotection is required. This compound exhibits excellent reactivity with aryl halides, enabling efficient construction of biaryl systems, which are prevalent in pharmaceuticals, agrochemicals, and materials science. Its robust performance under mild conditions and compatibility with diverse functional groups make it a valuable reagent for researchers developing complex organic molecules. Proper handling under inert conditions is recommended to maintain its integrity.

4-(1,3-Dioxolan-2-yl)phenylboronic acid structure

1401222-65-8 structure

Product Name:4-(1,3-Dioxolan-2-yl)phenylboronic acid

CAS No:1401222-65-8

MF:C₉H₁₁BO₄

MW:193.992243051529

MDL:MFCD26401984

CID:2123325

Update Time:2025-05-21

4-(1,3-Dioxolan-2-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 4-(1,3-dioxolan-2-yl)phenylboronic acid
- SY059057
- [4-(1,3-Dioxolane-2-yl)phenyl]boronic acid
- Boronic acid, B-[4-(1,3-dioxolan-2-yl)phenyl]-
- 4-(1,3-Dioxolan-2-yl)phenylboronic acid
- MDL： MFCD26401984
- Inchi： 1S/C9H11BO4/c11-10(12)8-3-1-7(2-4-8)9-13-5-6-14-9/h1-4,9,11-12H,5-6H2
- InChI Key： MMXMNBDFQFTNRT-UHFFFAOYSA-N
- SMILES： O1CCOC1C1C=CC(B(O)O)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 174
Topological Polar Surface Area: 58.9

4-(1,3-Dioxolan-2-yl)phenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR471586-250mg	4-(1,3-Dioxolan-2-yl)benzeneboronic acid	1401222-65-8		250mg	£273.00	2025-02-20
Chemenu	CM208873-250mg	(4-(1,3-Dioxolan-2-yl)phenyl)boronic acid	1401222-65-8	97%	250mg	$759	2023-03-07
eNovation Chemicals LLC	D759001-250mg	4-(1,3-Dioxolan-2-yl)phenylboronic Acid	1401222-65-8	95%	250mg	$820	2024-06-06
eNovation Chemicals LLC	D782158-0.25g	4-(1,3-Dioxolan-2-yl)phenylboronic Acid	1401222-65-8	95%	0.25g	$250	2023-09-03
Aaron	AR00J8FR-250mg	4-(1,3-Dioxolan-2-yl)phenylboronic acid	1401222-65-8	95%	250mg	$736.00	2025-02-10
A2B Chem LLC	AI96299-250mg	4-(1,3-Dioxolan-2-yl)phenylboronic acid	1401222-65-8	≥95%	250mg	$966.00	2024-04-20
Ambeed	A339221-1g	(4-(1,3-Dioxolan-2-yl)phenyl)boronic acid	1401222-65-8	98%	1g	$538.0	2024-04-24
1PlusChem	1P00J87F-250mg	4-(1,3-Dioxolan-2-yl)phenylboronic Acid	1401222-65-8	≥95%	250mg	$580.00	2024-06-21

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Additional information on 4-(1,3-Dioxolan-2-yl)phenylboronic acid

Recent Advances in the Application of 4-(1,3-Dioxolan-2-yl)phenylboronic acid (CAS: 1401222-65-8) in Chemical Biology and Pharmaceutical Research

4-(1,3-Dioxolan-2-yl)phenylboronic acid (CAS: 1401222-65-8) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique dioxolane-protected phenylboronic acid structure, serves as a critical intermediate in the synthesis of various bioactive molecules and has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis.

Recent studies have highlighted the compound's utility in the development of novel therapeutics, particularly in the fields of oncology and infectious diseases. For instance, researchers have leveraged its boronic acid moiety to design potent proteasome inhibitors, which have shown promising activity against multiple myeloma and other malignancies. The dioxolane protection group enhances the stability of the boronic acid, making it more amenable to synthetic manipulations and improving its pharmacokinetic properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized 4-(1,3-Dioxolan-2-yl)phenylboronic acid as a key building block for the synthesis of a new class of kinase inhibitors. These inhibitors demonstrated exceptional selectivity and efficacy in targeting aberrant signaling pathways in cancer cells, paving the way for potential clinical applications. The study also underscored the compound's compatibility with late-stage functionalization strategies, enabling the rapid diversification of lead compounds.

Beyond its role in drug discovery, this boronic acid derivative has also found applications in chemical biology as a probe for studying protein-ligand interactions. Its ability to form reversible covalent bonds with diols and other nucleophiles makes it an invaluable tool for affinity-based protein profiling and target identification. Recent work published in ACS Chemical Biology showcased its use in mapping the interactome of glycosylated proteins, providing new insights into post-translational modifications and their regulatory roles.

From a synthetic chemistry perspective, advancements in the preparation and handling of 4-(1,3-Dioxolan-2-yl)phenylboronic acid have been reported. Improved protocols for its synthesis and purification have been developed, addressing previous challenges related to its stability and reactivity. These methodological innovations have expanded its accessibility to the broader research community and facilitated its incorporation into more complex molecular architectures.

Looking ahead, the unique properties of 4-(1,3-Dioxolan-2-yl)phenylboronic acid position it as a molecule of continued interest in pharmaceutical development. Ongoing research is exploring its potential in targeted drug delivery systems, where its boronic acid functionality could enable selective accumulation in diseased tissues. Additionally, its application in the development of covalent inhibitors and activity-based probes is expected to grow, further solidifying its importance in chemical biology and medicinal chemistry.

In conclusion, 4-(1,3-Dioxolan-2-yl)phenylboronic acid (CAS: 1401222-65-8) represents a versatile and valuable tool in contemporary research. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its significance in advancing both fundamental science and therapeutic innovation. As research in this area progresses, we anticipate further breakthroughs that will expand the utility of this compound and its derivatives in addressing unmet medical needs.